Cas no 1617-62-5 (Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone)

• Product Name: Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone
• CAS No: 1617-62-5
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 210537
• PubChem ID: 135418585
• Update Time: 2025-04-19

Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone
• (6E)-6-[(2-methyl-2-pentylhydrazinyl)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
• Salicylaldehyde, 5-nitro-, methyl-pentylhydrazone
• Salicylaldehyde, 5-nitro-, methyl-pentyl hydrazone
• 1617-62-5
• Hydrazine, 1-methyl-1-pentyl, NHB

• Inchi： 1S/C13H19N3O3/c1-3-4-5-8-15(2)14-10-11-9-12(16(18)19)6-7-13(11)17/h6-7,9-10,17H,3-5,8H2,1-2H3/b14-10+
• InChI Key： WHXVJBCULWTNON-GXDHUFHOSA-N
• SMILES： OC1=CC=C(C=C1/C=N/N(C)CCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.14277
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 75.48